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Compound of Interest

Compound Name: SBI-183

Cat. No.: B3461472 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for

the novel Quiescin Sulfhydryl Oxidase 1 (QSOX1) inhibitor, SBI-183. Adherence to these

guidelines is critical to ensure a safe laboratory environment and the integrity of your research.

Immediate Safety and Handling Precautions
While the Safety Data Sheet (SDS) from at least one supplier states that SBI-183 is not

classified as a hazardous substance or mixture, it is prudent to handle this potent, biologically

active small molecule with a high degree of caution.[1] The toxicological properties of SBI-183
have not been fully investigated.[2] Therefore, the following personal protective equipment

(PPE) and handling procedures are mandatory.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is required when handling SBI-183 in solid

form or in solution.
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Protective Equipment Specification Rationale

Eye Protection
Safety goggles with side-

shields.

Protects eyes from splashes

and airborne particles.[1]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

Prevents skin contact and

absorption.

Body Protection Impervious laboratory coat.
Protects against contamination

of personal clothing.[1]

Respiratory Protection

Use in a well-ventilated area or

chemical fume hood. A suitable

respirator may be required for

handling large quantities or if

dust is generated.

Minimizes inhalation of

airborne particles.[1]

Emergency First Aid Procedures

Exposure Route First Aid Measure

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, removing contact

lenses if present. Seek prompt medical

attention.[1][2]

Skin Contact

Rinse skin thoroughly with plenty of water.

Remove contaminated clothing and shoes. Seek

medical attention.[1][2]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide respiratory support. Seek

immediate medical attention.[1][2]

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water and seek immediate medical

attention.[2]
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Proper handling and storage are crucial for maintaining the stability of SBI-183 and ensuring

user safety.

Handling:

Avoid the formation of dust and aerosols.

Use only in areas with adequate exhaust ventilation, such as a chemical fume hood.[2]

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed container.

Solid Powder: Store at -20°C for up to 12 months or at 4°C for up to 6 months.

In Solvent: Store at -80°C for up to 6 months or at -20°C for up to 1 month.

Disposal Plan
All waste containing SBI-183 must be considered chemical waste and disposed of according to

institutional and local regulations.

Waste Segregation: Segregate waste containing SBI-183 from other laboratory waste

streams.

Containerization: Use clearly labeled, sealed containers for solid and liquid waste.

Environmental Precautions: Prevent SBI-183 from entering drains, water courses, or the soil.

[1]

Disposal Route: Dispose of waste through a licensed professional waste disposal service.

Do not attempt to dispose of it in the sanitary sewer or as regular trash.
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SBI-183 is a potent inhibitor of QSOX1, an enzyme implicated in cancer progression. It has

been shown to suppress the proliferation and invasion of various cancer cell lines.

Quantitative Biological Data
Parameter Cell Line Value

IC₅₀ (Cell Viability, 72h) 786-O (Renal) 4.6 μM

RCJ-41T2 (Renal) 3.9 μM

MDA-MB-231 (Breast) 2.4 μM

Kd (Binding Affinity) QSOX1 20 μM

Key Experimental Methodologies
Cell Viability Assay (Example using a luminescence-based assay):

Cell Seeding: Plate cancer cells in 96-well plates at a predetermined density and allow them

to adhere overnight.

Compound Treatment: Prepare serial dilutions of SBI-183 in appropriate cell culture medium.

Replace the existing medium with the medium containing various concentrations of SBI-183.

Include a vehicle control (e.g., DMSO).

Incubation: Incubate the plates for 72 hours under standard cell culture conditions.

Viability Assessment: Add a cell viability reagent (e.g., CellTiter-Glo®) to each well according

to the manufacturer's instructions.

Data Acquisition: Measure luminescence using a plate reader.

Analysis: Normalize the data to the vehicle control and calculate the IC₅₀ values using

appropriate software.

In Vivo Tumor Growth Inhibition (Xenograft Mouse Model):

Cell Implantation: Subcutaneously implant human cancer cells (e.g., 786-O or RCJ-41T2)

into the flanks of immunodeficient mice.
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Tumor Growth: Allow tumors to establish and reach a palpable size.

Treatment: Administer SBI-183 orally (p.o.) to the treatment group at a specified dose and

schedule (e.g., daily). Administer a vehicle control to the control group.

Monitoring: Measure tumor volume and body weight regularly throughout the study.

Endpoint: At the end of the study, euthanize the mice and excise the tumors for further

analysis.

Analysis: Compare the tumor growth rates between the treated and control groups to

determine the efficacy of SBI-183.

Signaling Pathway and Experimental Workflow
Visualizations
The following diagrams illustrate the mechanism of action of SBI-183 and a typical

experimental workflow.
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Caption: SBI-183 inhibits QSOX1, which can affect the PI3K/Akt signaling pathway and reduce

tumor cell proliferation and invasion.

Start:
Cancer Cell Lines

In Vitro Assays
(Cell Viability, Invasion)

In Vivo Model
(Xenograft Mice)

Promising
Results Data Analysis

(IC50, Tumor Volume)
Conclusion:

Efficacy of SBI-183

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b3461472?utm_src=pdf-body-img
https://www.benchchem.com/product/b3461472?utm_src=pdf-body
https://www.benchchem.com/product/b3461472?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3461472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: A typical experimental workflow for evaluating the anti-cancer effects of SBI-183.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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